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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexane, (hexylthio)-, also known by its IUPAC name hexylsulfanylcyclohexane, is an
organic thioether. This document provides a comprehensive overview of its chemical and
physical properties, drawing from available data. While this compound is not extensively
studied in biological contexts, this guide serves as a foundational technical resource,
consolidating its known characteristics and outlining plausible experimental methodologies.

Chemical and Physical Properties

The fundamental physicochemical properties of Cyclohexane, (hexylthio)- are summarized in
the table below. These properties are essential for understanding its behavior in various
chemical and biological systems.
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Property Value Source
Molecular Formula C12H24S PubChem[1]
Molecular Weight 200.39 g/mol PubChem[1]
IUPAC Name hexylsulfanylcyclohexane PubChem[1]
CAS Number 7133-26-8 PubChem[1]
Canonical SMILES Ccccceesciccececece: PubChem[1]
InChl=1S/C12H24S/c1-2-3-4-
InChl 8-11-13-12-9-6-5-7-10- PubChem[1]
12/h12H,2-11H2,1H3
NNUJFRHPHPUNEC-
InChlKey PubChem[1]
UHFFFAOYSA-N
Computed XLogP3 5.6 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
1 PubChem[1]
Count
Rotatable Bond Count 6 PubChem[1]
Exact Mass 200.15987194 Da PubChem[1]
Monoisotopic Mass 200.15987194 Da PubChem[1]
Topological Polar Surface Area  25.3 A2 PubChem[1]
Heavy Atom Count 13 PubChem[1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Cyclohexane, (hexylthio)- is not
readily available in the surveyed literature. However, a plausible and common method for the
synthesis of thioethers is the Williamson ether synthesis adapted for sulfur, which involves the
reaction of a thiolate with an alkyl halide.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://acgpubs.org/doc/2018080219303912-OC-0806-21.pdf
https://www.benchchem.com/product/b15488970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis of Cyclohexane, (hexylthio)-

The synthesis would likely proceed via the S-alkylation of cyclohexanethiol with a suitable hexyl
halide (e.g., 1-bromohexane) in the presence of a base.

Reaction:
CeH11SH + CsH13Br + Base — Ci2H24S + Base-HBr
Experimental Protocol:

o Preparation of Cyclohexylthiolate: Cyclohexanethiol is dissolved in a suitable polar aprotic
solvent, such as dimethylformamide (DMF) or acetonitrile. An equimolar amount of a
moderately strong base, such as sodium hydride (NaH) or potassium carbonate (K2CO3), is
added portion-wise at 0 °C to deprotonate the thiol and form the corresponding
cyclohexylthiolate anion. The reaction mixture is stirred at this temperature for 30-60
minutes.

o Alkylation: An equimolar amount of 1-bromohexane is added dropwise to the solution of the
cyclohexylthiolate at 0 °C. After the addition is complete, the reaction mixture is allowed to
warm to room temperature and stirred for several hours (typically 4-12 hours) until the
reaction is complete, as monitored by thin-layer chromatography (TLC).

e Work-up and Purification: The reaction mixture is quenched by the addition of water and
extracted with a suitable organic solvent, such as diethyl ether or ethyl acetate. The
combined organic layers are washed with brine, dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure. The crude product is then
purified by column chromatography on silica gel using a non-polar eluent system (e.g.,
hexane or a hexane/ethyl acetate gradient) to yield pure Cyclohexane, (hexylthio)-.

o Characterization: The structure and purity of the final product would be confirmed using
standard analytical techniques, including:

o 'H NMR and 3C NMR Spectroscopy: To confirm the connectivity of the atoms.

o Mass Spectrometry (MS): To confirm the molecular weight.
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o Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

The following diagram illustrates the proposed synthesis workflow:
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Caption: Proposed synthesis workflow for Cyclohexane, (hexylthio)-.

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or associated signaling pathways of Cyclohexane, (hexylthio)-. However,
the broader class of organosulfur compounds is known to exhibit a wide range of biological
activities.

For context, some studies have shown that certain sulfur-containing compounds possess
antimicrobial and antifungal properties. Additionally, research into structurally related
compounds can provide insights into potential areas of investigation. For instance, a study on
diiron(l) bis-cyclopentadienyl complexes incorporating N-cyclohexyl and methylthio- groups
demonstrated in vitro anticancer activity. It is important to emphasize that these are general
observations of related chemical classes, and the specific biological effects of Cyclohexane,
(hexylthio)- remain to be determined through experimental investigation.
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Given the absence of data on biological interactions, a sig

naling pathway diagram cannot be

constructed for this compound. The following diagram illustrates a logical workflow for the

preliminary biological screening of a novel compound like

Cyclohexane, (hexylthio)-.
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Caption: General workflow for preliminary biological screening.

Conclusion

Cyclohexane, (hexylthio)- is a simple thioether for which fundamental physicochemical data is

available. While specific experimental protocols for its synthesis and detailed biological studies
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are lacking in the current literature, established organic chemistry principles allow for the
design of a plausible synthetic route. The absence of biological data highlights a gap in
knowledge and an opportunity for future research, particularly given the diverse bioactivities
observed in the broader class of organosulfur compounds. This technical guide provides a solid
foundation for researchers interested in the synthesis, characterization, and potential future
investigation of Cyclohexane, (hexylthio)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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